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Compound of Interest

Compound Name: Enterostatin (rat)

Cat. No.: B12391721 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for handling

Enterostatin (rat), a bioactive peptide. Adherence to these protocols will minimize risk and

ensure the integrity of your research.

Enterostatin (rat) is a pentapeptide involved in the regulation of fat intake. While its Safety

Data Sheet (SDS) indicates that it is not classified as a hazardous substance, it is crucial to

handle all laboratory chemicals with a comprehensive safety plan.[1] The following procedures

outline the necessary personal protective equipment (PPE), operational steps for handling, and

a clear disposal plan.

Essential Personal Protective Equipment (PPE)
To ensure a safe laboratory environment, the following personal protective equipment should

be worn when handling Enterostatin (rat) in its lyophilized or reconstituted form.[2][3]
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Activity Required PPE

Routine Handling & Preparation
- Safety glasses with side shields- Nitrile gloves-

Laboratory coat

Handling of Lyophilized Powder
- All routine PPE- N95 or equivalent dust mask

(to avoid inhalation of fine particles)

Spill Cleanup
- All routine PPE- Chemical-resistant apron (for

larger spills)

Operational Plan: From Receipt to Experiment
This step-by-step guide details the safe handling of Enterostatin (rat) from initial receipt and

storage to its use in experiments.

Receiving and Storage
Upon Receipt: Inspect the vial for any damage.

Storage of Lyophilized Peptide: For long-term stability, store the lyophilized peptide at -20°C

in a tightly sealed container.[3] Before use, allow the vial to equilibrate to room temperature

in a desiccator to prevent condensation, as peptides can be hygroscopic.[4]

Storage of Reconstituted Peptide: Once reconstituted, it is recommended to aliquot the

solution into single-use volumes to avoid repeated freeze-thaw cycles.[3] Store these

aliquots at -20°C or colder. Peptide solutions are generally stable for a shorter duration than

the lyophilized form.

Reconstitution
Work Area Preparation: Conduct the reconstitution process in a clean, designated area, such

as a laminar flow hood or a clean workbench, to prevent contamination.

Solvent Selection: Use a sterile, appropriate solvent as recommended by the supplier. For

many peptides, sterile, deionized water is suitable.

Procedure:
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Gently tap the vial to ensure all the lyophilized powder is at the bottom.

Slowly add the calculated volume of solvent to the vial, allowing it to run down the side.

Gently swirl or roll the vial to dissolve the peptide. Avoid vigorous shaking or vortexing,

which can cause foaming or denaturation.[5]

Ensure the peptide is completely dissolved before use.

Experimental Use
Handling Solutions: When pipetting or otherwise handling the reconstituted Enterostatin
(rat) solution, continue to wear all recommended routine PPE.

Avoid Contamination: Use sterile pipette tips and tubes to maintain the purity of your peptide

stock and experimental samples.

Quantitative Data
While a specific Occupational Exposure Limit (OEL) has not been established for Enterostatin
(rat), for non-potent peptides with limited toxicological data, a surrogate OEL or control banding

approach is often used to ensure worker safety.[2][6]

Parameter Value/Specification Notes

Surrogate Occupational

Exposure Limit (OEL)

100 - 1000 µg/m³ (8-hour

TWA)

This is a conservative range

for non-potent peptides and

should be used as a guideline

for risk assessment.

Storage Temperature

(Lyophilized)
-20°C For optimal long-term stability.

Storage Temperature

(Reconstituted)
-20°C or colder

Aliquoting is recommended to

minimize freeze-thaw cycles.

Disposal Plan
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Proper disposal of Enterostatin (rat) and associated materials is crucial to maintain a safe and

compliant laboratory environment.

Waste Segregation
Unused Lyophilized Powder and Solutions: As Enterostatin (rat) is not classified as

hazardous, small quantities of unused powder and solutions can typically be disposed of

according to institutional guidelines for non-hazardous chemical waste.

Contaminated Labware:

Sharps: Needles and syringes should be disposed of in a designated sharps container.

Glassware: Glassware that has come into contact with the peptide should be rinsed

thoroughly with a suitable solvent (e.g., 70% ethanol) before being washed or disposed of

as regular laboratory glass waste.

Plasticware: Pipette tips, tubes, and other contaminated plasticware should be collected in

a designated biohazard or chemical waste bag.

Contaminated PPE: Used gloves, masks, and lab coats should be disposed of in the

appropriate laboratory waste stream.

Disposal Procedure
Neutralization (for liquid waste, if required by local regulations): If required, neutralize the pH

of the peptide solution before disposal.

Liquid Waste Disposal: For small quantities, and in accordance with local regulations,

aqueous solutions of non-hazardous peptides may be permissible for drain disposal with

copious amounts of water. Always check with your institution's Environmental Health and

Safety (EHS) office first.

Solid Waste Disposal: Place sealed containers of solid waste and contaminated labware into

the appropriate waste stream as determined by your institution's EHS guidelines.

Workflow for Safe Handling of Enterostatin (rat)
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Workflow for Safe Handling of Enterostatin (rat)

Preparation & Storage

Handling & Use

Disposal

Receive & Inspect Vial

Store Lyophilized Peptide at -20°C

Equilibrate to Room Temp in Desiccator

Reconstitute with Sterile Solvent

Wear Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Use in Experiment

Segregate Waste (Liquid, Solid, Sharps)

Dispose According to Institutional & Local Regulations

Click to download full resolution via product page

Caption: A diagram illustrating the safe handling workflow for Enterostatin (rat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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